Cas no 1797286-39-5 (8-azabicyclo[3.2.1]oct-3-en-8-yl-[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanone)

• Product Name: 8-azabicyclo[3.2.1]oct-3-en-8-yl-[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanone
• CAS No: 1797286-39-5
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 5371665
• Update Time: 2025-05-20

8-azabicyclo[3.2.1]oct-3-en-8-yl-[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 8-azabicyclo[3.2.1]oct-3-en-8-yl-[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanone

• Inchi： 1S/C18H17ClN2O2/c1-11-16(17(20-23-11)14-7-2-3-8-15(14)19)18(22)21-12-5-4-6-13(21)10-9-12/h2-5,7-8,12-13H,6,9-10H2,1H3
• InChI Key： GDZWVUXLYQGRAM-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC=C2)(C1=C(C)ON=C1C1=CC=CC=C1Cl)=O

Additional information on 8-azabicyclo[3.2.1]oct-3-en-8-yl-[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanone

Chemical Compound CAS No. 1797286-39-5: 8-Azabicyclo[3.2.1]oct-3-en-8-yl-[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanone

The compound with CAS No. 1797286-39-5, known as 8-Azabicyclo[3.2.1]oct-3-en-8-yl-[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug development. The bicyclo[3.2.1]octene framework, combined with the oxazole ring system, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of such bicyclic compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The azabicyclo moiety in this compound is particularly interesting as it can mimic certain natural product structures, enhancing its potential as a lead compound for drug discovery. Researchers have explored the synthesis of this compound through a variety of methods, including multi-component reactions and ring-closing metathesis, which have been optimized to achieve high yields and purity.

One of the most promising aspects of this compound is its biological activity. Preclinical studies have demonstrated that it exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-causing agents.

The oxazole ring system within the molecule plays a critical role in its chemical reactivity and stability. Oxazole derivatives are known for their versatility in organic synthesis and their ability to participate in various types of bonding interactions, such as hydrogen bonding and π–π stacking. These properties make them valuable intermediates in the construction of more complex molecular architectures.

From a synthetic standpoint, the construction of this compound involves a series of carefully designed steps to assemble the bicyclic framework and the oxazole moiety. The use of transition metal catalysts has been instrumental in achieving the desired stereochemistry and connectivity within the molecule. For instance, palladium-catalyzed coupling reactions have been employed to link the bicyclic core with the oxazole substituent, ensuring high fidelity in the final product.

In terms of applications, this compound has shown potential in several therapeutic areas beyond inflammation. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as cancer and neurodegenerative diseases. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

The chlorophenyl group attached to the oxazole ring adds another layer of complexity to this molecule's interactions with biological systems. Chlorine atoms are known to influence both hydrophobicity and electronic properties, which can be leveraged to fine-tune the compound's activity against specific targets. This feature underscores the importance of substituent effects in medicinal chemistry.

In conclusion, CAS No. 1797286-39-5 represents a cutting-edge example of how modern organic synthesis can yield molecules with intricate architectures and diverse biological activities. Its unique combination of a bicyclic system and an oxazole ring positions it as a valuable tool for advancing our understanding of molecular recognition and therapeutic intervention.